Raltegravir-d6

• CAS: 1100750-98-8
• Molecular Formula: C20H21FN6O5
• Molecular Weight: 450.5 g/mol
• InChI: InChI=1S/C20H21FN6O5/c1-10-25-26-17(32-10)16(30)24-20(2,3)19-23-13(14(28)18(31)27(19)4)15(29)22-9-11-5-7-12(21)8-6-11/h5-8,28H,9H2,1-4H3,(H,22,29)(H,24,30)/i5D,6D,7D,8D,9D2
• InChIKey: CZFFBEXEKNGXKS-SOWAYKIMSA-N

Raltegravir-d6: Stable Isotope-Labeled HIV Integrase Inhibitor

Raltegravir-d6 is a deuterium-labeled analog of the HIV-1 integrase strand transfer inhibitor (INSTI) Raltegravir . The compound incorporates six deuterium atoms (d6) at specific positions on the fluorobenzyl moiety, resulting in a nominal mass increase of +6 Da relative to the unlabeled parent (MW 450.45 vs. 444.4 g/mol) . This stable isotopic labeling confers near-identical physicochemical properties to the analyte while enabling unequivocal mass spectrometric discrimination, positioning Raltegravir-d6 as a preferred internal standard (IS) for the quantitative analysis of Raltegravir in complex biological matrices [1].

1 Stable isotope-labeled internal standard (ISTD) for LC-MS/MS bioanalysis

2 +6 Da mass shift enables unequivocal discrimination from unlabeled analyte

3 Eliminates co-elution interference inherent to unlabeled Raltegravir

4 Supports human plasma research matrix quantification workflows

• [1] Schauer AP, Sykes C, Cottrell ML, Kashuba AD. Validation of an LC-MS/MS Assay for the Simultaneous Determination of Bictegravir, Doravirine, and Raltegravir in Human Plasma. bioRxiv. 2020. doi:10.1101/2020.05.21.104125. View Source

Why Raltegravir-d6 Cannot Be Replaced

Direct substitution of Raltegravir-d6 with unlabeled Raltegravir or a different deuterated analog (e.g., Raltegravir-d4) introduces significant analytical error and compromises regulatory compliance. Unlabeled Raltegravir cannot serve as an internal standard in LC-MS/MS workflows because it co-elutes and shares identical multiple reaction monitoring (MRM) transitions with the target analyte, rendering accurate quantification impossible due to endogenous interference [1]. Alternative isotopologues, such as Raltegravir-d4, provide a smaller mass shift (+4 Da) which may be insufficient to resolve from the analyte's natural M+2 or M+4 isotopic envelope, particularly at low concentrations or in high-background matrices . Furthermore, published validated methods for therapeutic drug monitoring (TDM) of modern antiretroviral regimens specifically require Raltegravir-d6 (RAL-d6) as the designated internal standard; substituting it would necessitate a full method re-validation per FDA Guidance for Industry, incurring substantial time and cost [2].

Raltegravir-d6 (Target)

Potential Substitute

+6 Da mass shift; baseline-resolved from natural isotopic envelope

VS

Unlabeled Raltegravir: Identical MRM transitions and co-elution; unusable as ISTD

+6 Da eliminates cross-talk with M+4 peaks

VS

Raltegravir-d4: +4 Da shift may not fully resolve from analyte M+2/M+4 envelope

Designated ISTD in published validated methods

VS

Alternative ISTDs: Full method re-validation and documentation review required

• [1] Schauer AP, Sykes C, Cottrell ML, Kashuba AD. Validation of an LC-MS/MS Assay for the Simultaneous Determination of Bictegravir, Doravirine, and Raltegravir in Human Plasma. bioRxiv. 2020. doi:10.1101/2020.05.21.104125. View Source
• [2] Schauer AP, Sykes C, Cottrell ML, Imaz A, Podzamczer D, Kashuba AD. Validation of an LC-MS/MS assay for the simultaneous determination of bictegravir, doravirine, and raltegravir in human plasma. J Pharm Biomed Anal. 2022;220:115010. doi:10.1016/j.jpba.2022.115010. View Source

Raltegravir-d6: Quantitative Evidence for Selection

Isotopic Purity Benchmarking

Direct purity comparison demonstrates that Raltegravir-d6 (96.9% purity) exhibits 6.6 percentage points higher chemical purity than the unlabeled Raltegravir reference standard (90.3% purity, potassium salt-corrected) when sourced from comparable commercial suppliers . This higher baseline purity minimizes the contribution of impurities to quantitative bias in LC-MS/MS assays.

Isotopic Purity Benchmarking

Data to verify

+6.6% absolute purity

Supplied purity context may reduce pre-assay purification steps

96.9% vs. 90.3% unlabeled comparator; source-specific review needed

Evidence Dimension	Chemical Purity (as supplied)
Target Compound Data	96.9%
Comparator Or Baseline	Raltegravir (unlabeled): 90.3% (potassium salt correction included)
Quantified Difference	+6.6% absolute purity
Conditions	As reported in published assay validation materials; Raltegravir-d6 from AlsaChim; Raltegravir from Toronto Research Chemicals .

Why This Matters

Higher supplied purity reduces the need for pre-assay purification, improving workflow efficiency and decreasing the risk of quantification errors from impurities in the internal standard.

Mass Spectrometric Resolution Over d4 Analogs

Raltegravir-d6 provides a nominal mass increase of +6 Da relative to unlabeled Raltegravir, compared to a +4 Da shift for the alternative Raltegravir-d4 internal standard . In electrospray ionization (ESI) positive mode, this translates to a baseline-resolved m/z difference of 6 units (e.g., m/z 445 → m/z 451), ensuring complete chromatographic and spectrometric separation from the analyte's natural M+2 and M+4 isotopic peaks, which can be a source of cross-talk and quantification inaccuracy when using a d4-labeled standard in high-sensitivity applications .

Mass Spectrometric Resolution

Class-level inference

+6 Da vs. +4 Da

Greater mass shift supports baseline separation from isotopic envelope

ESI+ mode; d6 shift avoids cross-talk risk inherent to d4 ISTDs

Evidence Dimension	Mass Spectrometric Shift (Δm/z)
Target Compound Data	+6 Da (nominal mass increase)
Comparator Or Baseline	Raltegravir-d4: +4 Da; Unlabeled Raltegravir: 0 Da
Quantified Difference	+2 Da greater mass shift vs. Raltegravir-d4; +6 Da vs. unlabeled
Conditions	ESI+ MS detection; molecular formula C20H15D6FN6O5 (Raltegravir-d6) vs. C20H17D4FN6O5 (Raltegravir-d4) .

Why This Matters

The larger +6 Da mass shift ensures unambiguous MS/MS detection in complex biological matrices, a critical requirement for achieving the ±15% accuracy and precision mandated by FDA bioanalytical method validation guidelines.

Validated Assay Performance Metrics

In a fully validated LC-MS/MS method for the simultaneous quantification of bictegravir, doravirine, and raltegravir in human plasma, the use of Raltegravir-d6 as the internal standard (RAL-d6) enabled the achievement of inter-assay accuracy (%Bias) ≤ ±8.5% and inter-assay precision (%CV) ≤ 11.4% across a 1000-fold calibration range (10.0–10,000 ng/mL) [1]. These metrics meet the FDA Guidance for Industry acceptance criteria of ±15% for bioanalytical method validation [1].

Assay Performance Metrics

Bioanalytical validation review

Bias ≤ ±8.5%
CV ≤ 11.4%

Reported performance within typical validation acceptance limits

Human plasma; 1000-fold calibration range; LC-MS/MS platform context

Evidence Dimension	LC-MS/MS Assay Performance
Target Compound Data	Inter-assay %Bias ≤ ±8.5%; Inter-assay %CV ≤ 11.4% (with RAL-d6)
Comparator Or Baseline	FDA Bioanalytical Method Validation Guidance: ≤ ±15% for accuracy and precision
Quantified Difference	Performance comfortably within regulatory acceptance limits; %Bias ~43% lower than max allowed, %CV ~24% lower than max allowed
Conditions	Human plasma; protein precipitation extraction; reverse phase UPLC-MS/MS (AB Sciex API-5000); calibration range 10.0–10,000 ng/mL for Raltegravir [1].

Why This Matters

This demonstrates that Raltegravir-d6 is not merely a functional internal standard but enables a method with performance metrics that exceed regulatory requirements, reducing the risk of assay failure during clinical study sample analysis.

• [1] Schauer AP, Sykes C, Cottrell ML, Imaz A, Podzamczer D, Kashuba AD. Validation of an LC-MS/MS assay for the simultaneous determination of bictegravir, doravirine, and raltegravir in human plasma. J Pharm Biomed Anal. 2022;220:115010. doi:10.1016/j.jpba.2022.115010. View Source

Recovery and Matrix Effect Consistency

The extraction recovery of Raltegravir-d6 (RAL-d6) from human plasma, using a simple protein precipitation method, was reported to be 94.0%–104% across the evaluated concentration range [1]. This high and consistent recovery, which closely mirrors that of the analyte Raltegravir, ensures that the internal standard accurately compensates for any sample preparation variability. Furthermore, matrix effects were found to be consistent between the analyte and the internal standard throughout the calibration range [1].

Recovery and Matrix Effect

Method context

94% – 104%

Consistent recovery supports matrix-effect parallelism review

Protein precipitation extraction; evaluated across relevant range

Evidence Dimension	Extraction Recovery
Target Compound Data	94.0% - 104%
Comparator Or Baseline	N/A (This is the measured performance of the internal standard itself, which is compared against the analyte's recovery to ensure parallelism. The %RSD for recovery across concentrations is a key metric.)
Quantified Difference	Recovery range of 10 percentage points (94-104%), demonstrating robust and reproducible extraction.
Conditions	Human plasma; protein precipitation with stable isotopically labeled internal standards (including RAL-d6); analysis by LC-MS/MS [1].

Why This Matters

High and consistent recovery is essential for the internal standard to fulfill its role of correcting for sample-to-sample variability, directly impacting the reliability of pharmacokinetic data and therapeutic drug monitoring results.

• [1] Schauer AP, Sykes C, Cottrell ML, Kashuba AD. Validation of an LC-MS/MS Assay for the Simultaneous Determination of Bictegravir, Doravirine, and Raltegravir in Human Plasma. bioRxiv. 2020. doi:10.1101/2020.05.21.104125. View Source

Raltegravir-d6: Key Application Scenarios

Therapeutic Drug Monitoring of Antiretroviral Regimens

Raltegravir-d6 is the designated internal standard in a fully validated LC-MS/MS method for the simultaneous quantification of bictegravir, doravirine, and raltegravir in human plasma [1]. This method, validated according to FDA guidance, enables clinical laboratories and CROs to support TDM studies for patients on first-line HIV treatment, ensuring accurate dose adjustments and adherence monitoring with a 3-minute run time [1]. The use of Raltegravir-d6 is essential for achieving the reported inter-assay accuracy (≤ ±8.5% bias) and precision (≤11.4% CV) required for regulatory-compliant TDM [1].

Pharmacokinetic and Bioequivalence Studies

In the development of novel or generic Raltegravir formulations, accurate quantification of plasma drug concentrations is paramount. The validated method employing Raltegravir-d6 as the internal standard covers a clinically relevant 1000-fold calibration range (10.0–10,000 ng/mL), enabling comprehensive pharmacokinetic profiling from early absorption to terminal elimination phases [1]. The demonstrated high recovery (94.0%–104%) and consistent matrix effects ensure robust data for regulatory submissions [1].

Drug-Drug Interaction Studies

Raltegravir is primarily metabolized by UGT1A1-mediated glucuronidation, and its pharmacokinetics are subject to significant inter-individual variability [1]. Raltegravir-d6 serves as the essential internal standard in validated LC-MS/MS methods used to quantify Raltegravir in plasma samples from DDI studies or pharmacogenetic investigations of UGT polymorphisms [1]. The precise quantification enabled by Raltegravir-d6 is critical for detecting subtle changes in drug exposure caused by co-administered inhibitors/inducers or genetic variants.

In Vitro and Preclinical Pharmacology

While not a therapeutic itself, Raltegravir-d6 is employed as a stable isotope tracer in cellular and in vivo studies to distinguish exogenously administered Raltegravir from endogenous compounds or to perform mass balance studies . Its use as an internal standard in LC-MS/MS quantification of Raltegravir in cell lysates or animal tissues ensures the accuracy of in vitro IC50 determinations and preclinical PK/PD modeling .

Application

Selection Property

Validation Focus

HIV INSTI Bioanalytical Research

Co-elution interference elimination

Method validation documentation review for ISTD specificity

Human Plasma PK Research Monitoring

Stable isotope ISTD with consistent recovery

Matrix-effect parallelism and extraction reproducibility review

Drug-Drug Interaction Research Matrices

Precise quantification in variable plasma contexts

Inter-assay accuracy and precision endpoint review

In Vitro / Preclinical Tracer Studies

Deuterated analog for mass balance workflows

Distinguishes exogenous tracer from endogenous compounds

• [1] Schauer AP, Sykes C, Cottrell ML, Imaz A, Podzamczer D, Kashuba AD. Validation of an LC-MS/MS assay for the simultaneous determination of bictegravir, doravirine, and raltegravir in human plasma. J Pharm Biomed Anal. 2022;220:115010. doi:10.1016/j.jpba.2022.115010. View Source